Triphenylamine

• CAS No.: 603-34-9
• Product Name: Triphenylamine
• Molecular Formula: C18H15N; (C6H5)3N; (C6H5)3N; C18H15N
• Molecular Weight: 245.3 g/mol
• IUPAC Name: N,N-diphenylaniline
• Standard InChI: InChI=1S/C18H15N/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H
• Standard InChIKey: ODHXBMXNKOYIBV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC=CC=C3
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC=CC=C3
• Boiling Point: 657 to 658 °F at 760 mm Hg ; 383-401° F at 10-22 mm Hg (NTP, 1992); 365.0 °C; 365 °C; 689°F
• Colorform: MONOCLINIC CRYSTALS FROM METHANOL, ETHYL ACETATE, BENZENE; Exist as colorless monoclinic prisms; Colorless solid
• Density: 0.774 at 32 °F (NTP, 1992); 0.774 @ 0 °C/0 °C; 0.77 g/cm³; 0.77
• Flash Point: 180 °C o.c.
• Melting Point: 261 °F (NTP, 1992); 127.0 °C; 127 °C; 126.5 °C; 261°F
• Physical Description: Crystals or off-white lumpy solid. (NTP, 1992); COLOURLESS-TO-WHITE POWDER WITH CHARACTERISTIC ODOUR.; Colorless solid.
• Description: Crystals or off-white lumpy solid. (NTP, 1992)
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); Insoluble in water, slightly soluble in ethanol, and soluble in ethyl ether and benzene; Solubility in water: very poor; Insoluble
• Synonyms: N.N-Diphenylaniline
• Vapor Pressure: 3.92e-04 mmHg; 3.92X10-4 mm Hg @ 25 °C
• PubChem Compound: 11775
• Last Modified: Nov 11 2021